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Compound of Interest

Compound Name: Dihydroazulene

Cat. No.: B1262493 Get Quote

Essential Safety and Handling Guide for
Dihydroazulene
Disclaimer: No specific Safety Data Sheet (SDS) for Dihydroazulene was found. The following

guidance is compiled from safety data for the parent compound, azulene, and general

principles of safe laboratory practice for handling research chemicals with unknown toxicity. A

conservative approach to safety is strongly recommended.

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Dihydroazulene, tailored for researchers, scientists, and drug development

professionals. Given the limited specific toxicological data, Dihydroazulene should be handled

with caution, assuming it may be hazardous.

Potential Hazard Identification
Based on the data for the parent compound, azulene, and related structures, Dihydroazulene
should be treated as a potentially hazardous substance.

Environmental Hazard: Azulene is classified as toxic to aquatic life with long-lasting effects.

[1][2] It is crucial to prevent its release into the environment.[1]

Skin and Eye Irritation: Direct contact may cause skin and eye irritation.[2][3]

Inhalation: Inhaling dust or vapors may cause respiratory tract irritation.[2][3]
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Ingestion: While specific data is lacking, ingestion of related compounds is considered

harmful.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial. The following table summarizes the recommended

equipment for handling Dihydroazulene.

Protection Type Recommended Equipment Specifications

Eye and Face Protection Safety goggles and face shield

Goggles must be chemical

splash-proof. A face shield

offers an additional layer of

protection, especially during

splash-prone procedures.[3][6]

[7]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected before use and

removed carefully to avoid skin

contact.[1][4] Contaminated

gloves should be disposed of

as hazardous waste.[1]

Body Protection
Laboratory coat or chemical-

resistant apron/suit

A lab coat should be worn at a

minimum. For larger quantities

or tasks with a higher risk of

splashing, a chemical-resistant

apron or suit is advised.[4][7]

Respiratory Protection
NIOSH/MSHA approved

respirator

Use a respirator with

appropriate cartridges if there

is a risk of inhaling dust or

vapors, particularly when

handling the solid form or

heating the substance.[3][4] All

handling of powders should be

done in a chemical fume hood.
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Operational and Disposal Plan
Adherence to a strict operational plan is vital to minimize exposure and ensure a safe

laboratory environment.

Step 1: Preparation

Designated Area: All work involving Dihydroazulene must be conducted in a designated

area within a certified chemical fume hood.[3]

Emergency Equipment: Ensure a safety shower and an eyewash station are easily

accessible and have been recently tested.[3]

Spill Kit: An appropriate spill kit containing absorbent materials for chemical spills should be

readily available.[3][8]

Step 2: Handling Protocol

Don PPE: Before handling the compound, put on all required personal protective equipment

as detailed in the table above.

Weighing: If handling a solid, weigh the material within the fume hood to prevent inhalation of

dust.

Solutions: When preparing solutions, slowly add the Dihydroazulene to the solvent to

prevent splashing.[3]

Reactions: Conduct all reactions within a closed system or under reflux in a chemical fume

hood.[3]

Step 3: Post-Handling

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1][3]

Equipment Cleaning: Clean all glassware and equipment that came into contact with

Dihydroazulene according to standard laboratory procedures for hazardous chemicals.
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Step 4: Disposal Plan Proper disposal of Dihydroazulene and contaminated materials is

critical to prevent environmental contamination.[1]

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, such as gloves, weighing paper, and

paper towels, in a dedicated and clearly labeled hazardous waste container.[3]

Liquid Waste: Collect all liquid waste containing Dihydroazulene in a separate, labeled

hazardous waste container. Do not dispose of it down the drain.[3][9]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" with the full

chemical name "Dihydroazulene".[3][10]

Storage: Store waste containers in a designated, well-ventilated secondary containment

area, away from incompatible materials.[3]

Pickup: Arrange for hazardous waste disposal through your institution's Environmental

Health and Safety (EHS) office.[3][11]

Physicochemical Data (for Azulene, Parent
Compound)
Since specific quantitative data for Dihydroazulene is not readily available, the properties of

the parent compound, Azulene (CAS: 275-51-4), are provided for reference.
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Property Value

Molecular Formula C₁₀H₈

Molecular Weight 128.17 g/mol [1]

Appearance Dark blue crystals/solid[4]

Melting Point 98 - 100 °C (208 - 212 °F)[1]

Boiling Point 242 °C (468 °F)[1]

Solubility
Water solubility is low; soluble in other solvents.

[4]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Dihydroazulene,

from preparation to final disposal.

Step 1: Preparation

Work in Designated Fume Hood Verify Emergency Equipment
(Shower, Eyewash) Ensure Spill Kit is Available

Step 2: Handling

Don Appropriate PPE

Weigh/Transfer in Hood

Prepare Solutions in Hood

Step 3: Post-Handling

Wash Hands and Exposed Skin

Decontaminate Equipment

Step 4: Disposal

Segregate Solid & Liquid Waste

Label Waste Containers

Store in Secondary Containment

Arrange EHS Pickup
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Caption: Workflow for Safe Handling of Dihydroazulene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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